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Compound of Interest

Compound Name: 2,4-Dibromoanisole

Cat. No.: B1585499

L  Get Quote

This technical guide provides an in-depth overview of the melting and boiling points of 2,4-

Dibromoanisole, targeted at researchers, scientists, and professionals in drug development.

The document outlines the key physical constants of this compound, details the experimental

methodologies for their determination, and includes a representative workflow for its synthesis

and purification.

Core Physicochemical Data

The melting and boiling points of 2,4-Dibromoanisole are critical parameters for its

purification, handling, and application in various chemical syntheses. A summary of these

properties is presented below.

Property Value Conditions
) . Standard Atmospheric
Melting Point 60-64 °C
Pressure
Boiling Point 101-106 °C 1 mmHg (Reduced Pressure)
N ) ] Standard Atmospheric
Boiling Point (estimated) 293.9°C

Pressure (760 mmHg)

Experimental Protocols
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While specific experimental records for 2,4-Dibromoanisole are proprietary to the conducting
laboratories, the following sections describe standard, widely accepted methods for
determining the melting and boiling points of crystalline organic compounds.

Melting Point Determination

The melting point of a solid is the temperature at which it transitions from a solid to a liquid
state. For a pure crystalline solid, this transition occurs over a narrow temperature range. The
presence of impurities typically depresses and broadens this melting range.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Sample of 2,4-Dibromoanisole

Procedure:

o Asmall, finely powdered sample of 2,4-Dibromoanisole is packed into a capillary tube to a
height of about 3 mm.[1]

e The capillary tube is placed in the heating block of the melting point apparatus, adjacent to a
thermometer.[1]

o The sample is heated at a steady, slow rate, typically 1-2 °C per minute, to ensure thermal
equilibrium between the sample, the heating block, and the thermometer.[1]

o The temperature at which the first drop of liquid appears is recorded as the beginning of the
melting range.

o The temperature at which the entire sample has completely melted is recorded as the end of
the melting range.
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e For accuracy, the determination is typically repeated with fresh samples until consistent
values are obtained.[1]

Boiling Point Determination (at Reduced Pressure)

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding pressure. For compounds that may decompose at their atmospheric boiling point,
determination at reduced pressure (vacuum) is standard.

Apparatus:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating bath (e.qg., oil bath)

Vacuum source and manometer

Procedure:
o A small amount of 2,4-Dibromoanisole is placed in the test tube.

o Acapillary tube, sealed at one end, is inverted and placed within the test tube containing the
liquid sample.

e The apparatus is connected to a vacuum system, and the pressure is lowered to the desired
value (e.g., 1 mmHg).

e The heating bath is gradually heated.

» As the temperature rises, a stream of bubbles will emerge from the open end of the inverted
capillary tube.

e The heating is discontinued, and the bath is allowed to cool slowly.
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e The boiling point is the temperature at which the bubbling stops and the liquid just begins to
be drawn back into the capillary tube.

Synthesis and Purification Workflow

The primary route for the synthesis of 2,4-Dibromoanisole is the direct bromination of anisole.
The methoxy group of anisole is an ortho-, para-directing activator, which can lead to the
formation of multiple brominated products. Controlling the reaction conditions is crucial to
maximize the yield of the desired 2,4-disubstituted product. Subsequent purification is often
necessary to remove isomers and over-brominated species.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1585499?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585499?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis and Purification of 2,4-Dibromoanisole

Synthesis

Anisole Bromine

vy

Reaction Vessel

:

Crude Product Mixture
(2,4-Dibromoanisole, isomers, etc.)

Purification

Vacuum Distillation

:

Recrystallization

:

Pure 2,4-Dibromoanisole
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Caption: A logical workflow for the synthesis of 2,4-Dibromoanisole via bromination of anisole,
followed by purification steps.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b1585499?utm_src=pdf-custom-synthesis
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.benchchem.com/product/b1585499#2-4-dibromoanisole-melting-point-and-boiling-point
https://www.benchchem.com/product/b1585499#2-4-dibromoanisole-melting-point-and-boiling-point
https://www.benchchem.com/product/b1585499#2-4-dibromoanisole-melting-point-and-boiling-point
https://www.benchchem.com/product/b1585499#2-4-dibromoanisole-melting-point-and-boiling-point
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1585499?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585499?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

